Cas no 10493-06-8 (3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one)

3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one is a synthetic chalcone derivative characterized by its distinct methoxy and hydroxy functional groups. This compound exhibits notable chemical stability due to its conjugated π-electron system and substituted aromatic rings, making it suitable for applications in organic synthesis and pharmaceutical research. Its structural features, including the α,β-unsaturated ketone moiety, enable participation in Michael addition reactions and other nucleophilic transformations. The presence of electron-donating methoxy groups enhances its solubility in polar organic solvents, while the phenolic hydroxy group offers potential for further functionalization. Studies suggest utility as a precursor for bioactive molecules, particularly in exploring antioxidant or anti-inflammatory properties. The compound's purity and well-defined structure facilitate reproducible results in research settings.
3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one structure
10493-06-8 structure
Product Name:3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
CAS No:10493-06-8
MF:C18H18O5
MW:314.332525730133
CID:189202
PubChem ID:5373273
Update Time:2025-07-02

3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)-
    • 2'-HYDROXY-3,4,4'-TRIMETHOXYCHALCONE
    • 3-(3,4-DIMETHOXYPHENYL)-1-(2-HYDROXY-4-METHOXYPHENYL)PROP-2-EN-1-ONE
    • 2-Hydroxy-3',4,4',5'-tetramethoxybenzophenon
    • 2'-hydroxy-3,4,4'-trimethoxy-chalcone
    • 2'-hydroxy-3,4,4'-trimethoxy-trans-chalcone
    • 2'-Hydroxy-3,4,4'-trimethoxy-trans-chalkon
    • 2'-hydroxy-4,3,4'-trimethoxychalcone
    • 3,4,4',5'-tetramethoxy-2'-hydroxybenzophenone
    • 3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one, 2-[3-(3,4-Dimethoxyphenyl)acryloyl]-5-methoxyphenol
    • BDBM50360515
    • 10493-06-8
    • 2'-Hydroxy-3,4,4'-trimethoxychalcone, AldrichCPR
    • 3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxy phenyl)prop-2-en-1-one
    • SKTAHPCCLORHHM-XBXARRHUSA-N
    • SCHEMBL5082179
    • NSC-91849
    • Alpha-(3,4-dimethoxybenzylidene)-2-hydroxy-4-methoxyacetophenone
    • NSC 91849
    • (2E)-3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
    • 57601-14-6
    • F1190-0631
    • (E)-3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
    • 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)-
    • (2E)-3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)-2-propen-1-one #
    • (E)-3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxy-phenyl)prop-2-en-1-one
    • CHEMBL262597
    • NSC91849
    • AKOS002164034
    • MFCD00205556
    • VU0488974-1
    • 3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
    • Inchi： 1S/C18H18O5/c1-21-13-6-7-14(16(20)11-13)15(19)8-4-12-5-9-17(22-2)18(10-12)23-3/h4-11,20H,1-3H3/b8-4+
    • InChI Key： SKTAHPCCLORHHM-XBXARRHUSA-N
    • SMILES： O(C)C1=C(C=CC(/C=C/C(C2C=CC(=CC=2O)OC)=O)=C1)OC

Computed Properties

  • Exact Mass: 314.11500
  • Monoisotopic Mass: 314.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.99000
  • LogP: 3.31410

3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D525903-2.5mg
3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
 10493-06-8
2.5mg
 $ 50.00 2022-06-05
TRC
D525903-5mg
3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
 10493-06-8
5mg
 $ 65.00 2022-06-05
TRC
D525903-25mg
3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
 10493-06-8
25mg
 $ 80.00 2022-06-05
Apollo Scientific
OR27802-250mg
2'-Hydroxy-3,4,4'-trimethoxychalcone
 10493-06-8
250mg
 £32.00 2025-02-19
Key Organics Ltd
PS-7072-1MG
2′-Hydroxy-3,4,4′-trimethoxychalcone
 10493-06-8 >90%
1mg
 £37.00 2025-02-09
Key Organics Ltd
PS-7072-5MG
2′-Hydroxy-3,4,4′-trimethoxychalcone
 10493-06-8 >90%
5mg
 £46.00 2025-02-09
Key Organics Ltd
PS-7072-10MG
2′-Hydroxy-3,4,4′-trimethoxychalcone
 10493-06-8 >90%
10mg
 £63.00 2025-02-09
Key Organics Ltd
PS-7072-20MG
2′-Hydroxy-3,4,4′-trimethoxychalcone
 10493-06-8 >90%
20mg
 ￡76.00 2023-04-19
Key Organics Ltd
PS-7072-50MG
2′-Hydroxy-3,4,4′-trimethoxychalcone
 10493-06-8 >90%
50mg
 £102.00 2025-02-09
Key Organics Ltd
PS-7072-100MG
2′-Hydroxy-3,4,4′-trimethoxychalcone
 10493-06-8 >90%
100mg
 £146.00 2025-02-09

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